Cas no 1021027-98-4 (6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine)
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
- (4-fluorophenyl)-[4-[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]methanone
-
- Inchi: 1S/C21H21FN6O/c1-15-8-9-23-19(14-15)24-18-6-7-20(26-25-18)27-10-12-28(13-11-27)21(29)16-2-4-17(22)5-3-16/h2-9,14H,10-13H2,1H3,(H,23,24,25)
- InChI Key: MEAUSSAIUPTVCJ-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(F)C=C1)(N1CCN(C2=NN=C(NC3=NC=CC(C)=C3)C=C2)CC1)=O
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5232-0031-2μmol |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-5μmol |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-10μmol |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-20μmol |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-1mg |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-2mg |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-3mg |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-4mg |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-5mg |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5232-0031-10mg |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine |
1021027-98-4 | 10mg |
$118.5 | 2023-09-10 |
6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine
Exploring the Potential of 6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine (CAS No. 1021027-98-4) in Modern Research
The compound 6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine (CAS No. 1021027-98-4) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule, characterized by its piperazine and pyridazine moieties, is a subject of ongoing research for its role in modulating biological targets. Researchers are particularly interested in its fluorobenzoyl group, which may enhance binding affinity and metabolic stability, making it a promising candidate for drug development.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The compound’s pyridazine-amine scaffold aligns with current trends in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Its 4-methylpyridin-2-yl substituent further suggests potential applications in central nervous system (CNS) disorders, a field where blood-brain barrier permeability is a critical consideration.
From a synthetic chemistry perspective, the incorporation of a fluorine atom in the benzoyl group is a strategic choice, as fluorine is known to improve pharmacokinetic properties. This aligns with the growing interest in fluorinated pharmaceuticals, a trend reflected in the increasing number of FDA-approved drugs containing fluorine. The compound’s CAS No. 1021027-98-4 serves as a unique identifier, facilitating its traceability in databases like PubChem and Reaxys, which are frequently searched by chemists for structure-activity relationships (SAR) data.
Another area of interest is the compound’s potential as a selective receptor antagonist. With the rise of personalized medicine, researchers are exploring its specificity for receptors implicated in inflammatory pathways. This is particularly relevant given the global focus on immune modulation and chronic inflammation, topics frequently queried in academic and pharmaceutical circles. The piperazin-1-yl linker in its structure may contribute to conformational flexibility, a desirable trait for optimizing target engagement.
Beyond its pharmacological potential, the compound’s synthetic accessibility is a practical advantage. Recent publications highlight efficient routes to its pyridazin-3-amine core, a feature that resonates with industrial chemists seeking scalable methodologies. This aspect is crucial for hit-to-lead optimization, a process often discussed in drug discovery forums and patent literature.
In summary, 6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine represents a compelling case study in modern drug design. Its structural ingenuity, combined with its relevance to contemporary research themes like kinase inhibition and CNS drug delivery, positions it as a molecule worth watching. As the scientific community continues to unravel its mechanisms, this compound may well emerge as a cornerstone in the next generation of therapeutics.
1021027-98-4 (6-[4-(4-fluorobenzoyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)